Cas no 1215407-35-4 (1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 1215407-35-4
• MF: C₂₆H₃₀BrClN₂O₂
• MW: 517.885605335236
• CID: 6365894
• PubChem ID: 16807120
• Update Time: 2025-06-07

1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-Piperazineethanol, α-[(4-bromophenoxy)methyl]-4-(diphenylmethyl)-, hydrochloride (1:2)
• 1215407-35-4
• 1-(4-benzhydrylpiperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol;dihydrochloride
• AKOS026679140
• 1-(4-benzhydrylpiperazin-1-yl)-3-(4-bromophenoxy)propan-2-ol dihydrochloride
• 1-(4-BROMOPHENOXY)-3-[4-(DIPHENYLMETHYL)PIPERAZIN-1-YL]PROPAN-2-OL DIHYDROCHLORIDE
• F1224-0025

• Inchi： 1S/C26H29BrN2O2.ClH/c27-23-11-13-25(14-12-23)31-20-24(30)19-28-15-17-29(18-16-28)26(21-7-3-1-4-8-21)22-9-5-2-6-10-22;/h1-14,24,26,30H,15-20H2;1H
• InChI Key： BQYIXQSUEIJQRH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)N1CCN(CC(O)COC2C=CC(Br)=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 552.09460g/mol
• Monoisotopic Mass: 552.09460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride

Comprehensive Overview of 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 1215407-35-4)

1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 1215407-35-4) is a chemically synthesized compound with a complex molecular structure. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in medicinal chemistry and drug development. The presence of a diphenylmethyl group and a bromophenoxy moiety in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 1215407-35-4 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for this compound using keywords like "piperazine derivatives," "bromophenoxy compounds," and "diphenylmethyl piperazine." These terms are frequently associated with studies on central nervous system (CNS) targets and receptor modulation, reflecting the compound's potential relevance in neuroscience research.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in pharmaceutical R&D and biotechnology. 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride aligns with this trend, as its structural features suggest possible utility in the synthesis of targeted therapeutics. For instance, its piperazine core is a common motif in drugs targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery.

The compound's dihydrochloride salt form enhances its solubility, a critical factor for in vitro and in vivo studies. This property is particularly valuable for researchers investigating drug delivery systems and bioavailability optimization. Questions like "How to improve solubility of piperazine derivatives?" or "What are the applications of bromophenoxy compounds in medicine?" are commonly searched, highlighting the intersection of this compound with current scientific inquiries.

From a synthetic chemistry perspective, the 4-bromophenoxy group in CAS No. 1215407-35-4 offers opportunities for further functionalization, making it a versatile building block for structure-activity relationship (SAR) studies. This aligns with the growing interest in fragment-based drug design, a strategy gaining traction in modern pharmacology. Researchers often explore "piperazine-based scaffold modifications" or "bromophenoxy derivatives in drug design," underscoring the compound's relevance.

Quality control and analytical characterization of 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride are essential for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structure. Searches related to "analytical methods for piperazine derivatives" or "characterization of complex organic salts" reflect the technical aspects of working with this compound.

In summary, 1-(4-bromophenoxy)-3-4-(diphenylmethyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 1215407-35-4) represents a promising candidate for further investigation in drug discovery and medicinal chemistry. Its structural complexity and functional groups align with contemporary research trends, making it a valuable subject for scientists exploring new therapeutic agents and chemical biology tools.